Cas no 2416243-46-2 (tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, Mixture of diastereomers
• CAS No: 2416243-46-2
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD32667752
• CID: 5675585
• PubChem ID: 146155371
• Update Time: 2025-05-25

tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26673197
• Tert-butyl 1-amino-3-methoxy-7-azaspiro[3.5]nonane-7-carboxylate
• 2416243-46-2
• tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, Mixture of diastereomers

• MDL： MFCD32667752
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-5-14(6-8-16)10(15)9-11(14)18-4/h10-11H,5-9,15H2,1-4H3
• InChI Key： GROPMVKRJSPXHA-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C21CCN(C(=O)OC(C)(C)C)CC2)N

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, Mixture of diastereomers

tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, Mixture of diastereomers (CAS No. 2416243-46-2): A Comprehensive Review in Modern Chemical Biology

The compound tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, specifically identified by the CAS number 2416243-46-2, represents a fascinating molecule in the realm of chemical biology. This mixture of diastereomers has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The spirocyclic framework, combined with functional groups such as amino and methoxy substituents, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of spirocyclic compounds has been on the rise, driven by their distinctive stereochemical properties and potential to interact with biological targets in novel ways. Spiro compounds often exhibit enhanced binding affinities and selectivity, making them attractive candidates for the design of new drugs. The presence of both polar and non-polar regions in the molecule allows for diverse interactions with proteins and enzymes, which is a critical factor in drug discovery.

The specific substitution pattern in tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate contributes to its unique chemical behavior. The tert-butyl group provides steric hindrance, which can be exploited to fine-tune binding interactions, while the amino and methoxy groups offer opportunities for hydrogen bonding and other polar interactions. These features make the compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of diastereomer mixtures in drug development. Diastereomers, despite having the same connectivity but different stereochemistry, can exhibit significantly different biological activities. The mixture of diastereomers in this compound presents an opportunity to explore a range of biological responses and potentially identify lead compounds with optimized properties. This aspect is particularly relevant in modern drug discovery, where the identification of lead candidates with minimal side effects is a primary goal.

The spirocyclic core of tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate is also noteworthy for its potential to serve as a scaffold for structure-based drug design. Spiro compounds have been shown to adopt stable conformations that can be tailored to fit specific binding pockets in biological targets. This structural rigidity can enhance binding affinity and reduce the likelihood of off-target effects, which are common concerns in early-stage drug development.

In addition to its structural advantages, the compound's chemical properties make it amenable to various synthetic transformations. The presence of both amino and carboxylate functional groups allows for modifications such as amide bond formation, which is a common strategy in drug design to enhance bioavailability and target specificity. Furthermore, the methoxy group can be further functionalized through oxidation or etherification reactions, providing additional avenues for molecular diversification.

The potential applications of this compound extend beyond academic research into practical pharmaceutical solutions. For instance, it could serve as a precursor for more complex molecules or as an intermediate in multi-step synthetic routes leading to novel therapeutics. The ability to fine-tune its properties through chemical modifications makes it a valuable asset in any medicinal chemistry toolbox.

From a computational chemistry perspective, the study of such molecules has been facilitated by advancements in molecular modeling techniques. These tools allow researchers to predict how different diastereomers might interact with biological targets, providing insights that guide experimental design. By leveraging computational methods alongside experimental data, researchers can accelerate the discovery process and reduce the time-to-market for new drugs.

The synthesis of complex spirocyclic compounds like tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate also poses interesting challenges that drive innovation in synthetic chemistry. Traditional methods may involve multi-step sequences with low yields or difficult purification steps. However, recent advances in catalytic transformations and asymmetric synthesis have made it possible to construct such molecules more efficiently and with higher enantioselectivity.

In conclusion, the compound tert-butyl 1-amino-3-methoxy-7-azaspiro3.5nonane-7-carboxylate, CAS No. 2416243-46-2, represents a significant advancement in chemical biology with its unique structural features and potential applications in drug development. Its spirocyclic core combined with functional groups such as amino and methoxy substituents makes it a versatile scaffold for further chemical modifications and biological evaluations. The mixture of diastereomers adds another layer of complexity and opportunity for exploring diverse biological responses.

The ongoing research into this compound underscores the importance of innovative approaches in medicinal chemistry and chemical biology. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly critical role in developing new treatments for various diseases. By leveraging both experimental and computational methods, researchers can harness the full potential of molecules like this one to advance human health.